Cas no 98-55-5 (α-Terpineol)

• Product Name: α-Terpineol
• CAS No: 98-55-5
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• MDL: MFCD00001557
• CID: 34961
• PubChem ID: 87576795
• Update Time: 2025-04-18

α-Terpineol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylcyclohex-3-en-1-yl)propan-2-ol
• 1-alpha-terpineol
• 1-methyl-4-isopropyl-1-cyclohexene-8-ol
• 2-(4-methylcyclohex-3-enyl)propan-2-ol (alpha-terpineol)
• alpha,alpha,4-trimethyl-3-cyclohexene-1-methano
• alpha-terpinenol
• alpha-terpineol,mixtureofisomers
• alpha-terpineole
• alpha-Terpinol
• α-Terpineol
• α-Terpineo
• alpha-Terpineol
• a-Terpineol
• TERPINEOL, a-(P)
• α-Terpinenol
• pc593
• Terpenol
• Terpilenol
• TERPINENOL
• TERPINEOL BP
• TERPINEOL N
• Terpineol schlechthin
• TILIANOL NP
• 1-p-Menthen-8-ol
• 1-Methyl-4-isopropyl-1-cyclohexen-8-ol
• 2-(4-Methyl-3-cyclohexenyl)-2-propanol
• p-Menth-1-en-8-ol
• Terpineol
• dl-alpha-Terpineol
• 1-Menthene-8-ol
• CARVOMENTHENOL
• .alpha.-Terpineol
• Terpilenol, alpha-
• Terpineol 350
• TERPINEOLS
• alpha,alpha,4-Trimethyl-3-cyclohexene-1-methanol
• FEMA Number 3045
• alpha-Terpineol (natural)
• FEMA No. 3045
• 1-Methyl-4-isopropyl-1-c
• (1R)-alpha,alpha,4-trimethyl-3-cyclohexene-1-methanol
• (S)-alpha,alpha,4-trimethyl-3-cyclohexene-1-methanol
• (S)-(-)-p-Menth-1-en-8-ol
• (S)-alpha-terpineol
• (R)-(+)-alpha-terpineol
• (1S)-alpha,alpha,4-trimethyl-3-cyclohexene-1-methanol
• (-)-alpha-Terpineol
• (R)-alpha-terpineol
• (R)-alpha,alpha,4-trimethylcyclohex-3-ene-1-methanol
• (L)-alpha-Terpineol
• (R)-(+)-p-Menth-1-en-8-ol
• p-Menth 1-ene 8-ol
• α-Terpinolene
• (+)-p-menth-1-en-8-ol
• (S)-(-)-alpha-Terpineol

• MDL： MFCD00001557
• Inchi： 1S/C10H18O/c1-8-4-6-9(7-5-8)10(2,3)11/h4,9,11H,5-7H2,1-3H3
• InChI Key： WUOACPNHFRMFPN-UHFFFAOYSA-N
• SMILES： CC1CCC(C(O)(C)C)CC=1

Computed Properties

• Exact Mass: 154.13600
• Monoisotopic Mass: 154.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Oil
• Density: 0.93 g/mL at 25 °C(lit.)
• Melting Point: 31-35 °C (lit.)
• Boiling Point: 218°C(lit.)
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• Refractive Index: n20/D 1.482(lit.)
• Solubility: 0.71g/l
• Water Partition Coefficient: Negligible
• PSA: 20.23000
• LogP: 2.50370
• Solubility: Not determined
• Merck: 9171
• FEMA: 3045
• Color/Form: 2000 μg/mL in methanol

α-Terpineol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S37
• RTECS：WZ6700000
• Hazardous Material Identification：
• Risk Phrases：R38
• TSCA：Yes
• Storage Condition：−20°C

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